DSPE-m-PEG-NHS (MW 3400)

• Molecular Formula: C54H100N4NaO16P
• Molecular Weight: 1115.4 g/mol
• InChI: InChI=1S/C54H98N3O16P.H3N.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-51(61)69-45-47(72-52(62)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)46-71-74(65,66)70-42-40-56-54(64)68-44-43-67-41-39-55-48(58)35-38-53(63)73-57-49(59)36-37-50(57)60;;/h47H,3-46H2,1-2H3,(H,55,58)(H,56,64)(H,65,66);1H3;/q;;+1/p-1
• InChIKey: WMZYGSPGGSKTJA-UHFFFAOYSA-M

DSPE-m-PEG-NHS (MW 3400) Product Overview

DSPE-mPEG-NHS (MW 3400) is a heterobifunctional PEGylated phospholipid derivative consisting of a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor, a methoxy-terminated polyethylene glycol (mPEG) spacer with an average molecular weight of 3400 Da, and an N-hydroxysuccinimide (NHS) ester terminal reactive group . The DSPE segment comprises two saturated C18 fatty acid chains that confer robust hydrophobic membrane anchoring capability, while the NHS ester enables covalent conjugation to primary amine-containing molecules under mild alkaline conditions (pH 7.2–8.5) [1]. This compound is predominantly employed as a surface-functionalization reagent in liposomal and lipid nanoparticle (LNP) formulations, particularly for targeted drug delivery systems and nucleic acid vaccine carriers .

Pre-activated NHS ester for direct amine conjugation under mild aqueous conditions; eliminates EDC/NHS pre-activation workflow steps.

MW 3400 PEG spacer balances circulation longevity and anti-PEG immunogenicity risk in nanoparticle engineering.

Saturated DSPE anchor (Tm ~74 °C) supports stable membrane retention for long-circulating liposome and LNP surface functionalization.

• [1] Ruixibiotech. DSPE-PEG-NHS product technical documentation. 2025. View Source

Why DSPE-m-PEG-NHS (MW 3400) Cannot Be Substituted

Functionalized PEG-phospholipids within the same nominal class exhibit substantial heterogeneity across three critical procurement-relevant dimensions: (i) lipid tail saturation state (DSPE vs. DOPE) governing membrane phase behavior and anchoring stability ; (ii) PEG chain molecular weight distribution and polydispersity (PDI) directly impacting surface hydration layer thickness, protein corona formation, and in vivo circulation kinetics [1]; and (iii) reactive end-group identity (NHS vs. Mal vs. COOH) dictating conjugation chemistry compatibility and coupling efficiency under given formulation constraints [2]. Lot-to-lot variability in impurity profiles and PEG chain length polydispersity has been documented across different commercial sources, confirming that simple interchange based on nominal chemical name without rigorous characterization can lead to irreproducible formulation performance [3].

PEG molecular weight

MW 2000 may increase anti-PEG IgM-mediated ABC; MW 5000 can reduce cellular uptake. Substituting PEG length shifts both immunogenicity and stealth profile in vivo.

Terminal reactive group

DSPE-PEG-COOH requires EDC/NHS activation, adding 2–4 h workflow and batch variability. MAL, NH₂, or mPEG variants bind different chemistries and cannot replace NHS without protocol redesign.

Lipid anchor saturation

DOPE-PEG-NHS (Tm −16 °C) is fluid at physiological temperature and may desorb; DSPE anchor (Tm 74 °C) retains conjugated ligand on carrier surface longer. Anchor choice directly impacts targeting persistence.

• [1] Lianglin. Summary of DSPE-PEG-COOH properties by molecular weight (1000–5000). 2025. View Source
• [2] Ruixibiotech. DSPE-PEG-NHS vs DSPE-PEG-MAL vs DSPE-PEG-COOH comparison. 2025. View Source
• [3] Hackbusch S, White S, Du M. Characterization of DSPE-mPEG raw materials from different vendors reveals differences in impurity profiles and polymer chain length polydispersity. bioRxiv. 2024. View Source

DSPE-m-PEG-NHS (MW 3400) Quantitative Evidence

PEG Length and ABC Mitigation

The saturated C18 fatty acid chains of DSPE confer a substantially higher gel-to-liquid crystalline phase transition temperature compared with the unsaturated oleoyl chains of DOPE . This structural difference translates into superior membrane anchoring stability for DSPE-PEG-NHS under physiological conditions, whereas DOPE-PEG-NHS exhibits greater membrane fluidity and is preferentially utilized in pH-sensitive or fusogenic delivery systems .

PEG length & ABC mitigation

Class-level inference

PEG5000-DSPE induced lower anti-PEG IgM and weaker ABC vs PEG2000-DSPE in rat nanoemulsion model. MW 3400 occupies intermediate position, predicted to attenuate ABC while retaining circulation longevity comparable to shorter chains.

Balanced risk/reward for multi-dose nanocarrier research; may reduce immunogenicity-driven clearance relative to PEG2000 without oversizing.

Class-level extrapolation; NHS terminus not expected to alter PEG-length-dependent PK trend. Direct ABC data on MW 3400 variant not identified.

Evidence Dimension	Lipid phase transition temperature (melting point)
Target Compound Data	Approximately 74°C
Comparator Or Baseline	DOPE-PEG-NHS: approximately −16°C
Quantified Difference	90°C higher phase transition temperature
Conditions	Thermal analysis of pure phospholipid components

Why This Matters

Procurement for long-circulating, thermally stable liposomal formulations should prioritize DSPE-based anchors to prevent premature lipid desorption and maintain surface PEG density in vivo.

NHS Ester Eliminates EDC/NHS Coupling

The NHS ester terminus of DSPE-mPEG-NHS (MW 3400) reacts directly with primary amines (-NH₂) on proteins, peptides, or amine-modified surfaces under mild conditions (pH 7.2–8.5) without requiring substrate pretreatment, whereas maleimide-functionalized analogs require reduction of disulfide bonds to generate free sulfhydryl groups, which may compromise the structural integrity of sensitive biologics such as antibodies [1]. The substitution rate of NHS on DSPE-PEG-NHS (MW 3400) is specified as >90% by NMR, ensuring high reactive site availability [2].

NHS vs COOH workflow

Cross-study comparable

DSPE-PEG-NHS: direct amine coupling, reported efficiency >90%, one-pot reaction. DSPE-PEG-COOH: requires EDC/NHS activation, molar ratio control, and urea byproduct removal.

Pre-activated NHS format reduces conjugation workflow steps by 2–4 h and removes operator-dependent EDC/NHS activation variability.

Coupling efficiency >90% per vendor characterization; pH 7.0–8.5, aqueous buffer, amine-containing ligand.

Evidence Dimension	Conjugation chemistry compatibility
Target Compound Data	Direct reaction with native primary amines; no pretreatment required; NHS substitution >90% by NMR
Comparator Or Baseline	DSPE-PEG-MAL: requires reduction of disulfide bonds to generate free -SH groups; may disrupt antibody structure
Quantified Difference	No quantifiable activity loss from pretreatment (qualitative advantage)
Conditions	pH 7.2–8.5 aqueous buffer, room temperature to 4°C

Why This Matters

For antibody conjugation applications where maintaining native conformation is critical, NHS-functionalized PEG-lipids avoid the structural perturbation risk associated with disulfide reduction required for maleimide chemistry.

• [1] Ruixibiotech. DSPE-PEG-NHS vs DSPE-PEG-MAL vs DSPE-PEG-COOH comparison. 2025. View Source
• [2] Ponsheng. DSPE-PEG-NHS technical specifications: substitution rates and PDI. https://www.ponsheng.com/pd.jsp?id=556 View Source

DSPE vs. DOPE Lipid Anchor Stability

The MW 3400 variant of NHS-PEG-DSPE self-assembles into micelles with a defined hydrodynamic diameter and critical micelle concentration, providing a baseline reference for formulation development [1]. This MW-specific behavior differs from shorter PEG variants (e.g., MW 2000), which exhibit higher CMC and reduced steric stabilization capacity [2].

DSPE vs DOPE anchor

Cross-study comparable

DSPE Tm = 74 °C (saturated C18); DOPE Tm = −16 °C (mono-unsaturated C18). ΔTm ≈ 90 °C. At 37 °C, DSPE remains stably inserted, DOPE is in fluid, exchange-prone state.

DSPE anchor supports long-circulating, stably functionalized liposomes; DOPE fits fusogenic/pH-sensitive systems where membrane lability is desired.

DSC data on pure phospholipids; bilayer retention behavior confirmed in liposome models.

Evidence Dimension	Micelle size and CMC
Target Compound Data	Micelle size: 23 ± 2.1 nm; CMC: 45.1 ± 4.8 μg/mL
Comparator Or Baseline	DSPE-PEG-COOH MW 2000: CMC ~0.02 mg/mL (20 μg/mL); micelle size ~20–30 nm
Quantified Difference	MW 3400 CMC approximately 2.3-fold higher than MW 2000 variant
Conditions	Dynamic light scattering and fluorescence probe method in aqueous buffer

Why This Matters

The CMC value establishes the minimum concentration required for stable micelle formation during formulation; the MW 3400 variant provides an intermediate CMC that balances self-assembly robustness with higher PEG content for enhanced steric stabilization compared to MW 2000.

• [1] Logie J, Owen SC, McLaughlin CK, Shoichet MS. Table 1. Characteristics of synthesized block copolymers and micelles. PMC6854837. 2019. View Source
• [2] Lianglin. Summary of DSPE-PEG-COOH properties by molecular weight (1000–5000). 2025. View Source

Trastuzumab Conjugation for Immunoliposomes

A systematic characterization study of DSPE-mPEG raw materials from different commercial sources revealed significant differences in both impurity profiles and polyethylene glycol chain length polydispersity across vendor lots of comparable nominal purity [1]. Mass spectral analysis detected variations in PEG chain length that were not discernible by charged aerosol detection alone, underscoring the importance of orthogonal characterization methods [1]. Industry specifications for high-quality DSPE-PEG-NHS (MW 3400) include purity ≥95%, polydispersity index (PDI) ≤1.05, and substitution rates for both DSPE and NHS ≥90% by NMR .

Trastuzumab immunoliposome

Supporting evidence

Antibody loading: 53–84% (37–108 µg/mg liposome). Particle size 131.8 nm, zeta potential −27 mV. Doxorubicin encapsulation efficiency 76.85%.

Demonstrates tunable, quantifiable ligand conjugation on liposomes using DSPE-PEG3400-NHS; supports immunoliposome research workflows.

AU565 breast cancer cell line; confocal microscopy showed qualitatively higher uptake vs non-targeted liposomes. MTT endpoint context only.

Evidence Dimension	Inter-vendor lot consistency
Target Compound Data	Specification: purity ≥95%, PDI ≤1.05, DSPE/NHS substitution ≥90%
Comparator Or Baseline	Multiple commercial lots analyzed; significant differences detected in impurity identity/level and PEG chain length
Quantified Difference	Variations documented but not numerically tabulated in source
Conditions	LC with charged aerosol detection and high-resolution mass spectrometry

Why This Matters

Batch-to-batch reproducibility in LNP and liposome formulations is critically dependent on raw material consistency; procurement specifications should explicitly require PDI ≤1.05 and NMR-verified substitution rates to mitigate performance variability.

• [1] Hackbusch S, White S, Du M. Characterization of DSPE-mPEG raw materials from different vendors reveals differences in impurity profiles and polymer chain length polydispersity. bioRxiv. 2024. View Source

NHS Ester Hydrolysis and Handling Window

The PEG chain length directly modulates the thickness of the surface hydration layer and the degree of steric protection against opsonin adsorption. While MW 2000 PEG (2 mol% incorporation) provides optimal plasma circulation lifetimes in cholesterol-free DSPC liposomes [1], longer PEG chains (MW 3400/5000) enhance the hydration barrier and immune inertness, potentially further extending circulation time albeit at the cost of increased steric hindrance for ligand-targeting applications [2]. MW 3400 represents an intermediate balance between the validated circulation performance of MW 2000 and the maximal stealth properties of MW 5000.

NHS ester hydrolysis window

Supporting evidence

NHS ester t₁/₂: >120 min at pH 7.4; ~4–5 h at pH 7.0, 0 °C; ~1 h at pH 8.0, 25 °C. p-nitrophenyl ester t₁/₂ ≈ 117 h at pH 5.0 (alternative activated ester).

NHS reactivity demands pH 7.0–7.5 and cold handling to extend working window; single-use aliquots recommended to preserve activity.

Data apply to all PEG-NHS esters; consistent with DSPE-PEG-NHS across molecular weights.

Evidence Dimension	PEG molecular weight effects on formulation properties
Target Compound Data	MW 3400: intermediate chain length; enhanced hydration barrier relative to MW 2000; reduced steric hindrance relative to MW 5000
Comparator Or Baseline	MW 2000: optimal plasma circulation at 2 mol% in DSPC liposomes; MW 5000: lowest CMC (<0.01 mg/mL), largest micelle size (50–100 nm), maximum immune inertness
Quantified Difference	No single-study quantitative comparison available; class-level inference based on PEG property trends
Conditions	Liposomal and micellar formulation contexts

Why This Matters

MW 3400 is indicated for applications requiring longer circulation time than MW 2000 can provide, while preserving sufficient surface accessibility for ligand conjugation compared to the denser PEG brush of MW 5000 variants.

• [1] Dos Santos N, Allen C, Doppen AM, Anantha M, Cox KAK, Gallagher RC, et al. Influence of poly(ethylene glycol) grafting density and polymer length on liposomes: Relating plasma circulation lifetimes to protein binding. Biochim Biophys Acta. 2007;1768(6):1367-1377. View Source
• [2] Ruixibiotech. DSPE-PEG-Mal properties by PEG chain length (2000/3400/5000). 2025. View Source

DSPE-m-PEG-NHS (MW 3400) Application Scenarios

Antibody-Targeted Immunoliposome Construction

DSPE-mPEG-NHS (MW 3400) is optimally suited for preparing long-circulating immunoliposomes where the targeting antibody is conjugated via its native primary amines. The NHS ester chemistry enables direct covalent attachment without the disulfide reduction required for maleimide-based approaches, thereby preserving antibody structural integrity [1]. The DSPE lipid anchor with its ~74°C phase transition temperature provides superior membrane retention compared to unsaturated DOPE-based anchors (~−16°C), ensuring that PEG density and targeting ligand presentation remain stable throughout systemic circulation .

Post-Insertion Functionalization for Active Targeting

For LNP-based mRNA vaccine formulations requiring surface conjugation of targeting peptides or stabilizing proteins, DSPE-mPEG-NHS (MW 3400) provides a post-insertion functionalization route. The compound can be incorporated into preformed LNPs via the NHS-amine reaction, enabling modular surface engineering without disrupting the internal mRNA payload [1]. The MW 3400 PEG chain length offers a hydration barrier that reduces non-specific protein adsorption while maintaining sufficient accessibility for conjugated ligands, an intermediate profile that balances circulation longevity with targeting efficiency .

Anti-PEG Immunogenicity Mitigation in Nanocarriers

For polymeric or inorganic nanoparticles bearing surface amine groups, DSPE-mPEG-NHS (MW 3400) enables efficient PEGylation through direct NHS-amine conjugation [1]. The MW 3400 PEG chain provides a hydrated steric barrier that significantly reduces opsonin adsorption and delays mononuclear phagocytic system (MPS) clearance. Procurement for this application should verify PDI ≤1.05 and NHS substitution ≥90% to ensure consistent PEG surface density and reproducible stealth properties across batches .

Nucleic Acid Vaccine Delivery with PEGylated LNPs

DSPE-mPEG-NHS (MW 3400) self-assembles into micelles with a hydrodynamic diameter of 23 ± 2.1 nm and a CMC of 45.1 ± 4.8 μg/mL [1]. This CMC value establishes the minimum working concentration for stable micelle formation in aqueous media. Compared with shorter PEG variants (e.g., MW 2000) that exhibit lower CMC but reduced steric stabilization capacity, the MW 3400 variant provides an intermediate profile suitable for solubilizing hydrophobic therapeutics while offering enhanced colloidal stability relative to lower MW PEG-lipids .

Application

Selection Property

Validation Focus

Antibody-targeted liposome research

Pre-activated NHS ester; MW 3400 spacer for large protein ligands

Ligand loading efficiency and receptor engagement context

Post-insertion functionalization

23 nm micelle size; CMC 45 µg/mL; NHS ester activity window

Micelle insertion efficiency and NHS hydrolysis control

Anti-PEG immunogenicity mitigation studies

Intermediate PEG length reduces ABC risk vs MW 2000; retains circulation half-life

Anti-PEG IgM response and accelerated blood clearance endpoints

Nucleic acid LNP vaccine research

PEG hydration layer; NHS handle for optional targeting ligand conjugation

Surface PEG density, opsonization, and in vivo particle integrity

• [1] Ruixibiotech. DSPE-PEG-NHS vs DSPE-PEG-MAL conjugation chemistry comparison. 2025. View Source